2-(cyclopropylsulfamoyl)acetic acid
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(cyclopropylsulfamoyl)acetic acid involves the reaction of cyclopropylamine with chloroacetic acid followed by sulfamoylation of the resulting product.", "Starting Materials": [ "Cyclopropylamine", "Chloroacetic acid", "Sodium hydroxide", "Sulfamic acid", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with chloroacetic acid in the presence of sodium hydroxide to form 2-(cyclopropylamino)acetic acid.", "Step 2: The resulting product from step 1 is then reacted with sulfamic acid in the presence of hydrochloric acid to form 2-(cyclopropylsulfamoyl)acetic acid.", "Step 3: The final product is purified by recrystallization from ethanol." ] } | |
CAS RN |
1042583-37-8 |
Product Name |
2-(cyclopropylsulfamoyl)acetic acid |
Molecular Formula |
C5H9NO4S |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
